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Compound of Interest

Compound Name: BATU

Cat. No.: B605917 Get Quote

Disclaimer: The term "BATU" is ambiguous and not clearly defined in publicly available

scientific literature as a specific test compound for toxicity studies. Initial searches have

identified "BATU" as a slang term for methamphetamine, a component of the name of a

traditional medicinal plant "Gompang Batu" (Lobelia nummularia Lam), and a place name in

Indonesia where a separate botanical study was conducted. This technical guide, therefore,

presents a preliminary toxicity assessment of "Gompang Batu" extract as a case study, based

on available research. This is intended to serve as a template for the type of in-depth technical

guide requested, providing researchers, scientists, and drug development professionals with a

framework for summarizing and presenting toxicological data.

Introduction
"Gompang Batu" (Lobelia nummularia Lam) is a traditional medicinal plant. Preliminary

toxicological evaluations are crucial to ascertain the safety profile of such botanical extracts

before they can be considered for further development as medicinal raw materials. This guide

summarizes the available preliminary toxicity data for various extracts of "Gompang Batu".

Quantitative Toxicity Data
The acute toxicity of "Gompang Batu" extracts was evaluated using the Brine Shrimp Lethality

Test (BSLT). The results are presented as the median lethal concentration (LC50), which is the

concentration of the extract that is lethal to 50% of the test population.

Table 1: Acute Toxicity of "Gompang Batu" (Lobelia nummularia Lam) Extracts
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Extract Solvent LC50 (µg/mL) Toxicity Classification

Ethanol 18.05 Very Toxic

Ethyl Acetate 27.59 Very Toxic

n-hexane 51.34 Toxic

Experimental Protocols
The following is a detailed methodology for the Brine Shrimp Lethality Test (BSLT) as described

in the cited study.

3.1. Preparation of Extracts

Extraction Method: Maceration.

Solvents Used: n-hexane, ethyl acetate, and ethanol.

3.2. Brine Shrimp Lethality Test (BSLT)

Test Organism: Brine shrimp (Artemia salina) larvae.

Assay Procedure:

Brine shrimp eggs are hatched in artificial seawater under constant aeration for 48 hours.

A stock solution of each plant extract is prepared.

Various concentrations of the extracts are prepared by serial dilution.

10-15 brine shrimp nauplii are introduced into vials containing the different extract

concentrations.

The vials are incubated for 24 hours under illumination.

The number of dead nauplii is counted after 24 hours.

The percentage of mortality is calculated for each concentration.
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Data Analysis: The LC50 values are determined using probit analysis.

Phytochemical Analysis
Phytochemical screening of the "Gompang Batu" extracts revealed the presence of several

classes of compounds that may contribute to its biological activity and toxicity.

Ethanol Extract: Contains abundant alkaloids, flavonoids, saponins, terpenoids, and tannins.

Ethyl Acetate Extract: Contains moderate levels of alkaloids, steroids, flavonoids, saponins,

and tannins.

n-hexane Extract: Contains steroids and a small amount of tannins.

Visualizations
5.1. Experimental Workflow for Brine Shrimp Lethality Test

The following diagram illustrates the workflow for the Brine Shrimp Lethality Test (BSLT) used

to determine the acute toxicity of "Gompang Batu" extracts.
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Caption: Workflow of the Brine Shrimp Lethality Test (BSLT).
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5.2. Logical Relationship of Phytochemicals to Toxicity

The following diagram illustrates the potential relationship between the phytochemicals

identified in the "Gompang Batu" extracts and the observed toxicity.
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Caption: Phytochemical contribution to the toxicity of "Gompang Batu".

To cite this document: BenchChem. [Preliminary Toxicity Assessment of "BATU": A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605917#preliminary-studies-on-batu-toxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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